Cas no 2171796-41-9 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidocyclopropane-1-carboxylic acid)
1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidocyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidocyclopropane-1-carboxylic acid
- EN300-1482231
- 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylpropanamido]cyclopropane-1-carboxylic acid
- 2171796-41-9
-
- Inchi: 1S/C28H26N2O5/c1-27(18-9-3-2-4-10-18,24(31)29-28(15-16-28)25(32)33)30-26(34)35-17-23-21-13-7-5-11-19(21)20-12-6-8-14-22(20)23/h2-14,23H,15-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)
- InChI Key: OMDLZYYUTZXEHQ-UHFFFAOYSA-N
- SMILES: OC(C1(CC1)NC(C(C)(C1C=CC=CC=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O
Computed Properties
- Exact Mass: 470.18417193g/mol
- Monoisotopic Mass: 470.18417193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
- Complexity: 798
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 105Ų
1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidocyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1482231-1.0g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylpropanamido]cyclopropane-1-carboxylic acid |
2171796-41-9 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1482231-50mg |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylpropanamido]cyclopropane-1-carboxylic acid |
2171796-41-9 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1482231-100mg |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylpropanamido]cyclopropane-1-carboxylic acid |
2171796-41-9 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1482231-250mg |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylpropanamido]cyclopropane-1-carboxylic acid |
2171796-41-9 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1482231-500mg |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylpropanamido]cyclopropane-1-carboxylic acid |
2171796-41-9 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1482231-1000mg |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylpropanamido]cyclopropane-1-carboxylic acid |
2171796-41-9 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1482231-2500mg |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylpropanamido]cyclopropane-1-carboxylic acid |
2171796-41-9 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1482231-5000mg |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylpropanamido]cyclopropane-1-carboxylic acid |
2171796-41-9 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1482231-10000mg |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylpropanamido]cyclopropane-1-carboxylic acid |
2171796-41-9 | 10000mg |
$14487.0 | 2023-09-28 |
1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidocyclopropane-1-carboxylic acid Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidocyclopropane-1-carboxylic acid
Comprehensive Analysis of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidocyclopropane-1-carboxylic acid (CAS No. 2171796-41-9)
In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidocyclopropane-1-carboxylic acid (CAS No. 2171796-41-9) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected cyclopropane amino acid derivative, plays a pivotal role in solid-phase peptide synthesis (SPPS). Its unique structural features, including the cyclopropane ring and Fmoc-protected amine group, make it invaluable for constructing peptide backbones with enhanced stability and conformational rigidity.
The growing demand for peptide-based therapeutics and bioactive molecules has propelled research into specialized building blocks like this compound. Researchers frequently search for terms such as "Fmoc amino acid derivatives", "peptide synthesis reagents", and "CAS 2171796-41-9 applications", reflecting its relevance in drug discovery and biomaterial development. The phenylpropanamido moiety in its structure contributes to improved lipophilicity, a property highly sought after in CNS-targeting drugs and membrane-permeable peptides.
From a synthetic chemistry perspective, the cyclopropane-1-carboxylic acid component introduces significant strain into molecular architectures, often leading to enhanced binding affinity in receptor-ligand interactions. This characteristic aligns with current trends in fragment-based drug design and conformationally restricted peptides, topics that dominate modern medicinal chemistry literature. The compound's CAS registry number 2171796-41-9 serves as a crucial identifier in chemical databases and patent filings, particularly for researchers investigating peptidomimetics and protein-protein interaction inhibitors.
Quality control aspects of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidocyclopropane-1-carboxylic acid production have gained attention in analytical chemistry circles. Advanced techniques like HPLC purity testing, mass spectrometry characterization, and chiral purity determination are frequently discussed in relation to this compound. These analytical requirements reflect the pharmaceutical industry's stringent standards for peptide synthesis building blocks, especially those intended for GMP manufacturing processes.
The environmental and handling considerations for this material have also become a focus area, with increasing searches for safe handling of Fmoc-protected compounds and storage conditions for amino acid derivatives. While not classified as hazardous, proper storage at controlled temperatures and protection from moisture are essential to maintain the integrity of the carboxylic acid functionality and prevent Fmoc group cleavage.
In the context of green chemistry initiatives, researchers are investigating more sustainable routes to produce such specialty amino acid derivatives. This aligns with broader industry movements toward eco-friendly peptide synthesis and reduced solvent waste in SPPS workflows. The compound's molecular architecture, particularly its phenylpropanamido cyclopropane core, presents interesting challenges and opportunities for catalytic asymmetric synthesis methods.
Patent landscape analysis reveals growing intellectual property activity surrounding cyclopropane-containing amino acid analogs, with CAS 2171796-41-9 appearing in several applications related to peptide therapeutics and enzyme inhibitors. This commercial interest underscores the compound's potential in developing treatments for metabolic disorders, inflammatory conditions, and other therapeutic areas where constrained peptides show particular promise.
From a regulatory standpoint, the compound's status as a non-natural amino acid derivative places it in an important category for pharmaceutical development. Regulatory agencies have shown increasing interest in the characterization and control of such synthetic building blocks, particularly when used in clinical-stage peptide APIs. This has led to heightened quality requirements for suppliers of Fmoc-protected amino acids like this cyclopropane derivative.
The scientific literature contains numerous examples of structural analogs to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidocyclopropane-1-carboxylic acid being employed in cutting-edge research. These include applications in macrocyclic peptide design, protein surface mimetics, and peptide-drug conjugates - all areas experiencing rapid growth in the biopharmaceutical sector. The compound's rigid cyclopropane scaffold proves particularly valuable in these contexts, where conformational control is paramount.
Looking forward, the demand for specialized amino acid building blocks like CAS 2171796-41-9 is expected to grow in parallel with advancements in peptide-based medicine. The compound's unique combination of structural features - the Fmoc protection group, phenyl substitution, and cyclopropane constraint - positions it as a versatile tool for medicinal chemists tackling increasingly complex challenges in drug discovery and development.
2171796-41-9 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidocyclopropane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)